1-(3,4-dimethoxyphenyl)-3-(3-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-(3-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea
• InChI: InChI=1S/C24H29N5O4/c1-31-19-9-7-8-17(14-19)25-24(30)29(18-11-12-20(32-2)21(15-18)33-3)16-23-27-26-22-10-5-4-6-13-28(22)23/h7-9,11-12,14-15H,4-6,10,13,16H2,1-3H3,(H,25,30)
• InChI Key: RSXXQJWAOKBYAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N(CC2=NN=C3N2CCCCC3)C(=O)NC4=CC(=CC=C4)OC)OC
• Molecular Formula: C24H29N5O4
• Molecular Weight: 451.5 g/mol

Description

1-(3,4-dimethoxyphenyl)-3-(3-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea is a useful research compound. Its molecular formula is C24H29N5O4 and its molecular weight is 451.527. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Compounds related to the specified urea derivative, particularly those based on the 1,2,4-triazole scaffold, have been synthesized and studied for their chemical properties and reactivity. For instance, the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives have been explored, demonstrating the versatility of triazole-based compounds in generating biologically active molecules through various synthetic routes (Bektaş et al., 2007). Another study focused on the synthesis and anxiolytic activity of 3-aryl-1-(4-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-yl-methyl)-urea derivatives, highlighting the potential therapeutic applications of similar structures in the treatment of anxiety disorders (Demchenko et al., 2020).

Antimicrobial and Anticancer Activities

The antimicrobial and anticancer activities of compounds containing the 1,2,4-triazole moiety or similar structural features have been a subject of scientific research. For example, the synthesis of new 4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-amine–derived ureas and their anticancer activity were investigated, underscoring the significance of such structures in developing anticancer agents (Reddy et al., 2015). These studies indicate that modifications to the triazoloazepine and urea components can lead to compounds with significant biological activities, suggesting potential research avenues for the specified compound.